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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Divarinol-d5. Given the limited direct data on the deuterated form, this document primarily
details the physical properties of its non-deuterated counterpart, Divarinol (also known as 5-
propylresorcinol), which serves as a reference standard. This guide also outlines general
experimental protocols for determining these key physical parameters.

Core Physical Characteristics

Divarinol-d5 is a deuterated analog of Divarinol, a naturally occurring resorcinol. The "-d5"
designation typically indicates the substitution of five hydrogen atoms with deuterium atoms,
most likely on the propyl side chain, to serve as an internal standard in mass spectrometry-
based analytical methods. The physical characteristics of Divarinol provide a close
approximation for Divarinol-d5.
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Property Value (for Divarinol) Source
Molecular Formula CoH1202 [1112]
Molecular Weight 152.19 g/mol [11[2][3]
Melting Point 82.8 °C

Boiling Point 234.66 °C (at 760 mmHQ)

Appearance White to Off-White Solid [1][3]

Solubility Profile

The solubility of Divarinol has been determined in various common laboratory solvents. This
information is critical for the preparation of stock solutions and experimental assays.

Solvent Solubility Source
Dimethylformamide (DMF) 2 mg/mL [4]
Dimethyl sulfoxide (DMSO) 2 mg/mL [4]
Ethanol 5 mg/mL [4]

Phosphate-Buffered Saline

1 mg/mL [4]
(PBS),pH 7.2

Experimental Protocols

Detailed methodologies for the determination of the key physical characteristics of organic
compounds like Divarinol-d5 are provided below. These are generalized protocols and may
require optimization for specific laboratory conditions and equipment.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. A
sharp melting point range is often indicative of a pure compound.

Methodology:
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o Sample Preparation: A small amount of the finely powdered solid is packed into a capillary
tube, sealed at one end.[5]

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.[6][7]

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure
thermal equilibrium.[6]

e Observation: The temperatures at which the substance first begins to melt (the first
appearance of liquid) and when it completely melts are recorded. This range is the melting
point of the substance.[5]

A diagrammatic representation of a typical melting point determination workflow is provided
below.

Sample Preparation Measurement t Result

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology:

o Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[8][°]

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid.[8][9]
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e Heating: The assembly is heated gently in a heating bath or block along with a thermometer.

[8][°]

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heat source is then removed. The temperature at which the bubbling
stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Below is a logical diagram illustrating the process of boiling point determination.
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Place liquid in fusion tube

Invert sealed capillary tube into liquid

Heat the assembly

Observe continuous stream of bubbles

Remove heat source

Record temperature when liquid enters capillary

Boiling Point Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Divarinol-d5: A Technical Guide to its Physical
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289376#divarinol-d5-physical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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